Cas no 908254-18-2 (5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one)

5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one is a heterocyclic compound featuring an aminophenyl substituent attached to a pyrazolone core. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and organic synthesis. The presence of both amino and carbonyl functional groups allows for versatile derivatization, making it valuable in constructing more complex molecules. Its stability under standard conditions ensures consistent handling and storage. The compound’s well-defined aromatic and heterocyclic framework contributes to its utility in medicinal chemistry, particularly in the development of biologically active agents. High purity grades are available to meet rigorous research and industrial requirements.

5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one structure

908254-18-2 structure

Product Name:5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one

CAS No:908254-18-2

MF:C₉H₉N₃O

MW:175.187261343002

CID:4664695

Update Time:2025-05-25

5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one
- 3H-Pyrazol-3-one, 5-(4-aminophenyl)-1,2-dihydro-
- 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one
- Inchi： 1S/C9H9N3O/c10-7-3-1-6(2-4-7)8-5-9(13)12-11-8/h1-5H,10H2,(H2,11,12,13)
- InChI Key： CCALUSHDADKUJA-UHFFFAOYSA-N
- SMILES： N1C(C2=CC=C(N)C=C2)=CC(=O)N1

5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A638245-100mg	5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2		100mg	$ 50.00	2022-06-07
TRC	A638245-500mg	5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2		500mg	$ 185.00	2022-06-07
TRC	A638245-1g	5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2		1g	$ 295.00	2022-06-07
Enamine	EN300-37341-0.05g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	0.05g	$37.0	2023-02-10
Enamine	EN300-37341-0.1g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	0.1g	$55.0	2023-02-10
Enamine	EN300-37341-0.25g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	0.25g	$78.0	2023-02-10
Enamine	EN300-37341-0.5g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	0.5g	$122.0	2023-02-10
Enamine	EN300-37341-1.0g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	1.0g	$156.0	2023-02-10
Enamine	EN300-37341-2.5g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	2.5g	$329.0	2023-02-10
Enamine	EN300-37341-5.0g	5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one	908254-18-2	95%	5.0g	$650.0	2023-02-10

5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Dissolution of cork biopolymers in biocompatible ionic liquids

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Additional information on 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one

5-(4-Aminophenyl)-2,3-Dihydro-1H-Pyrazol-3-One: A Comprehensive Overview

The compound with CAS No. 908254-18-2, commonly referred to as 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrazolone core of the molecule, combined with the 4-aminophenyl substituent, contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of heterocyclic frameworks, which are crucial for developing novel therapeutic agents. The molecule's ability to undergo various transformations, such as cyclization and substitution reactions, makes it a valuable building block in organic synthesis.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Scientists have investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate key enzymes involved in inflammatory pathways. Additionally, studies have shown that 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one exhibits selective inhibition against certain kinases, making it a candidate for targeted therapies in oncology.

The synthesis of 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one has been optimized through innovative methodologies. For instance, researchers have employed green chemistry principles to develop environmentally friendly routes for its production. These advancements not only enhance the efficiency of synthesis but also align with sustainable practices in chemical manufacturing.

Furthermore, computational studies have provided deeper insights into the molecular interactions of 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one. By utilizing molecular docking and dynamics simulations, scientists have identified key binding motifs that contribute to its bioactivity. These findings pave the way for rational drug design strategies aimed at improving the potency and selectivity of derivatives based on this compound.

In conclusion, 5-(